Cas no 33926-46-4 (4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate)

4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate is a specialized liquid crystal compound used in advanced display technologies. Its key advantages include a broad nematic phase range, high thermal stability, and excellent compatibility with other liquid crystal materials, making it suitable for high-performance applications. The ethoxy and pentyl carbonate groups contribute to its low viscosity and optimal dielectric anisotropy, enhancing response times in electro-optical devices. This compound is particularly valued for its ability to improve contrast ratios and reduce power consumption in liquid crystal displays (LCDs). Its synthesis follows stringent purity standards, ensuring consistent performance in formulations for optoelectronic and photonic applications.
4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate structure
33926-46-4 structure
Product Name:4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate
CAS No:33926-46-4
MF:C21H24O6
MW:372.411666870117
MDL:MFCD00059434
CID:294522
PubChem ID:87562185
Update Time:2025-05-28

4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[[(pentyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester
    • Amyl 4-(4-Ethoxyphenoxycarbonyl)phenyl Carbonate
    • (4-ethoxyphenyl) 4-pentoxycarbonyloxybenzoate
    • 4-(4-ETHOXYPHENOXYCARBONYL)PHENYL PENTYL CARBONATE
    • 4-Ethoxyphenyl 4-(((pentyloxy)carbonyl)oxy)benzoate
    • p-Ethoxyphenyl p-(pentyloxycarbonyloxy)benzoate
    • 4-ethoxyphenyl 4-{[(pentyloxy)carbonyl]oxy}benzoate
    • QVUSHDHMLLZBDM-UHFFFAOYSA-N
    • A0608
    • 4-ethoxyphenyl 4-(pentyloxycarbonyloxy)benzoate
    • 4-(4-Ethoxyphenoxycarbonyl)phenyla
    • SCHEMBL19460699
    • CS-0183043
    • 33926-46-4
    • AKOS015840193
    • 4-Ethoxyphenyl4-(((pentyloxy)carbonyl)oxy)benzoate
    • InChI=1/C21H24O6/c1-3-5-6-15-25-21(23)27-19-9-7-16(8-10-19)20(22)26-18-13-11-17(12-14-18)24-4-2/h7-14H,3-6,15H2,1-2H
    • n-Amyl 4-(4'-ethoxyphenoxycarbonyl)phenyl carbonate
    • A912362
    • MFCD00059434
    • FT-0710651
    • 4-Pentyloxycarbonyloxy-benzoic acid 4-ethoxy-phenyl ester
    • 4-Ethoxyphenyl 4-([(pentyloxy)carbonyl]oxy)benzoate #
    • DTXSID90342108
    • 4-(4-ETHOXYPHENOXYCARBONYL)PHENYLPENTYLCARBONATE
    • T70791
    • 4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate
    • MDL: MFCD00059434
    • Inchi: 1S/C21H24O6/c1-3-5-6-15-25-21(23)27-19-9-7-16(8-10-19)20(22)26-18-13-11-17(12-14-18)24-4-2/h7-14H,3-6,15H2,1-2H3
    • InChI Key: QVUSHDHMLLZBDM-UHFFFAOYSA-N
    • SMILES: O(C(=O)OC1C=CC(C(=O)OC2C=CC(=CC=2)OCC)=CC=1)CCCCC

Computed Properties

  • Exact Mass: 372.15700
  • Monoisotopic Mass: 372.15728848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.6
  • Topological Polar Surface Area: 71.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.151
  • Boiling Point: 506.1°C at 760 mmHg
  • Flash Point: 220°C
  • Refractive Index: 1.535
  • PSA: 71.06000
  • LogP: 5.01010
  • Solubility: Not determined

4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate Pricemore >>

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4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate Related Literature

Additional information on 4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate

Comprehensive Overview of 4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate (CAS No. 33926-46-4)

4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate (CAS No. 33926-46-4) is a specialized organic compound widely utilized in advanced material science and fine chemical applications. This compound, characterized by its unique molecular structure, has garnered significant attention due to its versatile properties and potential applications in high-performance polymers, liquid crystal displays (LCDs), and photoresist materials. The growing demand for carbonate-based compounds in electronics and optoelectronics has positioned this chemical as a subject of intense research and development.

The molecular structure of 4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate features a combination of ethoxy and phenoxy groups, which contribute to its thermal stability and solubility in organic solvents. These attributes make it an ideal candidate for use in advanced coating formulations and functional materials. Recent studies have highlighted its role in enhancing the durability and performance of optical films, a critical component in modern display technologies. As the demand for higher-resolution screens and energy-efficient devices grows, the relevance of this compound in the electronics industry continues to rise.

One of the most frequently searched topics related to CAS No. 33926-46-4 revolves around its synthesis and purification methods. Researchers and industry professionals often seek information on optimizing yield and purity, particularly for large-scale production. The compound’s synthesis typically involves multi-step reactions, including esterification and carbonylation, under controlled conditions to ensure high selectivity. Advances in green chemistry have also prompted investigations into more sustainable synthesis routes, aligning with global trends toward environmentally friendly manufacturing processes.

In addition to its industrial applications, 4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate has been explored for its potential in pharmaceutical intermediates. While not directly used in drug formulations, its derivatives may serve as building blocks for bioactive molecules. This aspect has sparked interest among medicinal chemists, particularly in the context of developing novel therapeutic agents. However, it is essential to note that current research remains in the exploratory phase, with no commercial pharmaceutical applications yet established.

The compound’s stability under various environmental conditions is another area of interest. Users often inquire about its storage recommendations and handling precautions. Proper storage in airtight containers, away from moisture and direct sunlight, is recommended to maintain its integrity. Additionally, its compatibility with other chemicals is a critical consideration for formulators aiming to incorporate it into complex mixtures. These practical insights are invaluable for laboratories and manufacturing facilities working with this compound.

From a market perspective, the demand for 4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate is expected to grow in tandem with advancements in flexible electronics and wearable technology. Its ability to enhance the mechanical and optical properties of thin films makes it a promising material for next-generation devices. Furthermore, the compound’s potential role in renewable energy applications, such as organic photovoltaics, is an emerging area of research that could drive future demand.

In conclusion, 4-(4-Ethoxyphenoxycarbonyl)phenyl Pentyl Carbonate (CAS No. 33926-46-4) represents a fascinating intersection of chemistry and technology. Its multifaceted applications, coupled with ongoing innovations in synthesis and utilization, underscore its importance in modern science. As industries continue to prioritize performance and sustainability, this compound is poised to play a pivotal role in shaping the future of advanced materials and electronic devices.

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